![molecular formula C23H23N5O3S B2896503 N1-(3,4-dimethylphenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide CAS No. 894032-71-4](/img/structure/B2896503.png)
N1-(3,4-dimethylphenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide
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Description
This compound is a complex organic molecule that contains several functional groups, including a phenyl group, a thiazole group, a triazole group, and an oxalamide group . The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, triazoles can participate in nucleophilic substitution reactions, and phenyl groups can undergo electrophilic aromatic substitution .Scientific Research Applications
- The study of new catalytic protocols for sustainable organic compound synthesis is of interest. Researchers have used ionic organic solids, such as 1,3-bis(carboxymethyl)imidazolium chloride, as a catalyst for the Michael addition of N-heterocycles to chalcones. This methodology has been applied to prepare the potential bioactive compound 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one with moderate yield. Both the preparation of chalcone and the triazole Michael addition to chalcone exhibit good green metrics .
- Triazole-containing scaffolds have pharmacological significance. The compound’s structural characteristics make it easier to bind with target molecules. Triazole derivatives exhibit a variety of biological effects, including anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and enzyme inhibition properties .
- 3-aryl-3-triazolylpropiophenones, including compounds like the one , have been described as efficient components in fungicide, bactericide, and herbicide formulations. Their synthesis and exploration for potential agricultural applications are areas of interest .
- The aza-Michael reaction, which provides access to β-aminocarbonyl derivatives, is an important synthetic tool. The compound’s unique structure allows it to serve as a valuable precursor for bioactive compounds .
- Nitrogen-containing heteroarene units, like triazole derivatives, are important due to their stability and ability to bind “privileged structures” through hydrogen bonding. These interactions play a crucial role in drug design and molecular recognition .
- The compound’s synthesis contributes to the exploration of β-heteroarylated carbonyl compounds. Various synthetic approaches, such as nucleophilic substitution and conjugate addition, can lead to diverse derivatives with potential applications .
Catalysis and Organic Synthesis
Pharmacological Significance
Antifungal, Antibacterial, and Herbicidal Properties
Bioactive Compound Precursors
Binding to Privileged Structures
Exploration of β-Heteroarylated Carbonyl Compounds
properties
IUPAC Name |
N'-(3,4-dimethylphenyl)-N-[2-[2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O3S/c1-14-4-7-17(12-15(14)2)25-22(30)21(29)24-11-10-18-13-32-23-26-20(27-28(18)23)16-5-8-19(31-3)9-6-16/h4-9,12-13H,10-11H2,1-3H3,(H,24,29)(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYTBCEVKXNFZTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(3,4-dimethylphenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide |
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